Cas no 2229305-53-5 (4-(1-benzylpiperidin-3-yl)pyrrolidin-2-one)

• Product Name: 4-(1-benzylpiperidin-3-yl)pyrrolidin-2-one
• CAS No: 2229305-53-5
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 6086005
• PubChem ID: 165675551
• Update Time: 2025-05-20

4-(1-benzylpiperidin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzylpiperidin-3-yl)pyrrolidin-2-one
• EN300-1865633
• 2229305-53-5

• Inchi： 1S/C16H22N2O/c19-16-9-15(10-17-16)14-7-4-8-18(12-14)11-13-5-2-1-3-6-13/h1-3,5-6,14-15H,4,7-12H2,(H,17,19)
• InChI Key： BYWWIEFUAUYFLA-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 258.173213330g/mol
• Monoisotopic Mass: 258.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(1-benzylpiperidin-3-yl)pyrrolidin-2-one

Comprehensive Overview of 4-(1-benzylpiperidin-3-yl)pyrrolidin-2-one (CAS No. 2229305-53-5)

4-(1-benzylpiperidin-3-yl)pyrrolidin-2-one (CAS No. 2229305-53-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique piperidine-pyrrolidinone hybrid structure, is often explored for its pharmacological properties and bioactivity. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting neurological and metabolic disorders.

The molecular structure of 4-(1-benzylpiperidin-3-yl)pyrrolidin-2-one combines a benzyl-substituted piperidine moiety with a pyrrolidin-2-one ring, creating a versatile scaffold. This structural feature allows for interactions with various biological targets, including G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Recent studies highlight its potential in modulating neurotransmitter systems, making it a candidate for addressing conditions like cognitive decline and mood disorders.

In the context of drug development, CAS No. 2229305-53-5 is frequently discussed alongside small molecule therapeutics and central nervous system (CNS) agents. Its synthetic accessibility and structural tunability make it a valuable intermediate for optimizing drug-like properties, such as bioavailability and metabolic stability. Pharmaceutical companies are increasingly leveraging such compounds to develop next-generation treatments for neurodegenerative diseases like Alzheimer's and Parkinson's.

From a chemical synthesis perspective, 4-(1-benzylpiperidin-3-yl)pyrrolidin-2-one is typically prepared through multi-step organic reactions, including N-alkylation, cyclization, and functional group interconversion. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations align with the growing demand for green chemistry and sustainable manufacturing practices in the pharmaceutical industry.

The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR). Computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, are often used to predict its binding affinity and optimize its therapeutic efficacy. These approaches are critical for accelerating hit-to-lead processes in drug discovery pipelines.

Given the rising interest in personalized medicine, 4-(1-benzylpiperidin-3-yl)pyrrolidin-2-one is also being investigated for its potential in precision therapeutics. Its ability to interact with specific biomarkers and receptor subtypes could pave the way for tailored treatments. This aligns with current trends in biopharmaceutical innovation, where compounds with multifunctional activity are highly sought after.

In summary, 4-(1-benzylpiperidin-3-yl)pyrrolidin-2-one (CAS No. 2229305-53-5) represents a promising candidate in modern medicinal chemistry. Its applications span from CNS drug development to computational drug design, reflecting its versatility and potential to address unmet medical needs. As research progresses, this compound is likely to remain a focal point for scientists exploring innovative therapeutic strategies.